Cas no 77963-70-3 (2-azatricyclo6.3.1.0,4,12dodeca-1(11),3,8(12),9-tetraen-6-amine)

• Product name: 2-azatricyclo6.3.1.0,4,12dodeca-1(11),3,8(12),9-tetraen-6-amine
• CAS No: 77963-70-3
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• MDL: MFCD13178457
• CID: 1117662
• PubChem ID: 132797

2-azatricyclo6.3.1.0,4,12dodeca-1(11),3,8(12),9-tetraen-6-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4,5-tetrahydro-Benz[cd]indol-4-amine
• 1,3,4,5-Tetrahydrobenzo[cd]indol-4-amine
• Benz(cd)indol-4-amine, 1,3,4,5-tetrahydro-
• benz[cd]indol-4-amine, 1,3,4,5-tetrahydro-
• 2-azatricyclo6.3.1.0,4,12dodeca-1(11),3,8(12),9-tetraen-6-amine
• RU-27849
• SCHEMBL3658074
• RU 27849
• DTXSID20999149
• EN300-2543719
• starbld0009260
• AKOS022638550
• 2-azatricyclo[6.3.1.0,4,12]dodeca-1(11),3,8(12),9-tetraen-6-amine
• 1,3,4,5-tetrahydrobenz[cd]indole-4-amine
• 77963-70-3

• MDL： MFCD13178457
• Inchi： InChI=1S/C11H12N2/c12-9-4-7-2-1-3-10-11(7)8(5-9)6-13-10/h1-3,6,9,13H,4-5,12H2
• InChI Key： JPTWSZJFCLJZJX-UHFFFAOYSA-N
• SMILES： NC(C1)CC2=CC=CC3=C2C1=CN3

Computed Properties

• Exact Mass: 172.1
• Monoisotopic Mass: 172.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8Ų
• XLogP3: 1.5

Experimental Properties

• Color/Form: Solid powder
• Density: 1.243
• Boiling Point: 374°C at 760 mmHg
• Flash Point: 207.8°C
• Refractive Index: 1.712

2-azatricyclo6.3.1.0,4,12dodeca-1(11),3,8(12),9-tetraen-6-amine Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2-azatricyclo6.3.1.0,4,12dodeca-1(11),3,8(12),9-tetraen-6-amine

Exploring the Unique Properties and Applications of 2-Azatricyclo[6.3.1.0^4,12]dodeca-1(11),3,8(12),9-tetraen-6-amine (CAS No. 77963-70-3)

The compound 2-azatricyclo[6.3.1.0^4,12]dodeca-1(11),3,8(12),9-tetraen-6-amine (CAS No. 77963-70-3) is a fascinating and structurally complex molecule that has garnered significant interest in the field of organic chemistry and pharmaceutical research. Its unique tricyclic framework, featuring a nitrogen atom incorporated into the ring system, makes it a valuable scaffold for the development of novel bioactive compounds. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and material science.

One of the most intriguing aspects of 2-azatricyclo[6.3.1.0^4,12]dodeca-1(11),3,8(12),9-tetraen-6-amine is its structural complexity, which offers multiple sites for chemical modification. This versatility allows chemists to fine-tune the molecule's properties, making it suitable for a wide range of applications. The presence of the amine group at the 6-position further enhances its reactivity, enabling the synthesis of derivatives with tailored functionalities. Such derivatives are often explored for their potential in creating new pharmaceutical intermediates or specialty chemicals.

In recent years, the demand for heterocyclic compounds like 2-azatricyclo[6.3.1.0^4,12]dodeca-1(11),3,8(12),9-tetraen-6-amine has surged, driven by their utility in drug discovery. The molecule's rigid tricyclic structure mimics natural product frameworks, making it an attractive candidate for medicinal chemistry applications. Researchers are particularly interested in its potential as a kinase inhibitor scaffold or as a building block for central nervous system (CNS) targeting drugs. These applications align with current trends in personalized medicine and targeted therapies.

The synthesis of 2-azatricyclo[6.3.1.0^4,12]dodeca-1(11),3,8(12),9-tetraen-6-amine often involves multi-step organic transformations, highlighting the importance of advanced synthetic methodologies in modern chemistry. Recent advancements in catalysis and green chemistry have made the production of such complex molecules more efficient and environmentally friendly. This aligns with the growing emphasis on sustainable practices in the chemical industry, a topic that resonates strongly with today's environmentally conscious consumers and researchers.

Beyond pharmaceuticals, 2-azatricyclo[6.3.1.0^4,12]dodeca-1(11),3,8(12),9-tetraen-6-amine has potential applications in material science. Its conjugated system and rigid structure make it interesting for organic electronics and photovoltaic materials. Researchers are investigating its use in organic light-emitting diodes (OLEDs) and molecular sensors, areas that are currently experiencing rapid growth due to the demand for advanced display technologies and environmental monitoring tools.

The commercial availability of 2-azatricyclo[6.3.1.0^4,12]dodeca-1(11),3,8(12),9-tetraen-6-amine (CAS No. 77963-70-3) has increased in recent years, reflecting its growing importance in research and development. Chemical suppliers now offer this compound in various quantities, catering to both academic and industrial needs. The pricing and purity specifications vary depending on the intended application, with pharmaceutical-grade materials commanding premium prices due to their stringent quality requirements.

Quality control and characterization of 2-azatricyclo[6.3.1.0^4,12]dodeca-1(11),3,8(12),9-tetraen-6-amine are crucial aspects of its handling. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are routinely employed to verify its identity and purity. These quality assurance measures are particularly important when the compound is intended for use in sensitive applications like drug development.

Storage and handling of 2-azatricyclo[6.3.1.0^4,12]dodeca-1(11),3,8(12),9-tetraen-6-amine require standard laboratory precautions. While not classified as hazardous under normal conditions, it should be stored in a cool, dry place, protected from light and moisture to maintain its stability. These storage recommendations are similar to those for many research chemicals and fine chemicals used in modern laboratories.

The future outlook for 2-azatricyclo[6.3.1.0^4,12]dodeca-1(11),3,8(12),9-tetraen-6-amine appears promising, with ongoing research uncovering new potential applications. As computational chemistry and artificial intelligence in drug discovery continue to advance, the screening of such complex scaffolds for biological activity becomes more efficient. This aligns with current trends in digital chemistry and high-throughput screening technologies that are transforming the pharmaceutical industry.

For researchers interested in working with 2-azatricyclo[6.3.1.0^4,12]dodeca-1(11),3,8(12),9-tetraen-6-amine (CAS No. 77963-70-3), it's important to consult the latest scientific literature and patent databases to stay informed about new developments. The compound's structural features continue to inspire innovative research across multiple disciplines, from medicinal chemistry to materials science, making it a molecule worth watching in the coming years.